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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Methyl-2-octanol, a
key synthetic intermediate. This document outlines its commercial availability, physicochemical

properties, and its significant role in the synthesis of biologically active compounds. Detailed

experimental protocols and relevant signaling pathways are also presented to support research

and development activities.

Commercial Availability
2-Methyl-2-octanol is readily available from a variety of chemical suppliers. The typical purity

offered ranges from 95% to over 99%. Researchers can acquire this compound in quantities

ranging from grams to kilograms to meet laboratory and pilot-scale needs.

Table 1: Prominent Commercial Suppliers of 2-Methyl-2-octanol
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Supplier Available Purity Notes

Sigma-Aldrich 95%

A well-established supplier for

research chemicals, offering

various grades and quantities.

LookChem ≥99%

Provides access to multiple

manufacturers and distributors,

with information indicating that

the product has achieved

commercial mass production.

[1]

Rose Scientific 97%

A long-standing supplier of

specialty chemicals, offering 2-

Methyl-2-octanol for over thirty

years and providing bulk

quantities.[2]

Santa Cruz Biotechnology -

Offers 2-Methyl-2-octanol for

biochemical and proteomics

research, with lot-specific data

available on their Certificate of

Analysis.[3]

ChemicalBook ≥99.0%

An online platform that

connects buyers with various

suppliers, listing prices and

available purities.[4]

Guidechem 95%, 99%

A B2B platform that lists

various manufacturers and

their minimum order quantities.

[5]

The Good Scents Company 95.00 to 100.00%

Lists suppliers and provides

information on the use of 2-

Methyl-2-octanol in the

fragrance industry.[6]
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Physicochemical Properties
2-Methyl-2-octanol is a tertiary alcohol with the chemical formula C₉H₂₀O. Its structure and

properties make it a useful intermediate in organic synthesis.

Table 2: Physicochemical Data for 2-Methyl-2-octanol

Property Value Reference(s)

CAS Number 628-44-4 [1][7]

Molecular Weight 144.25 g/mol [7]

IUPAC Name 2-methyloctan-2-ol [7]

Synonyms
1,1-Dimethylheptyl alcohol, n-

Hexyldimethylcarbinol
[1][7]

Appearance Colorless liquid

Boiling Point 178 °C at 760 mmHg [1]

Density 0.825 g/cm³ [1]

Flash Point 71.1 °C [1]

Solubility

Soluble in Chloroform, Ethyl

Acetate, DMSO; Insoluble in

water.

[1]

Refractive Index 1.431 [1]

Role as a Synthetic Intermediate
2-Methyl-2-octanol is a crucial precursor for the synthesis of 4-(1,1-dimethylheptyl)phenol and

its derivatives, such as 4-(1,1-Dimethylheptyl)phenol Diethoxylate.[1][2][4] These alkylphenolic

compounds are of significant interest in toxicology and endocrinology research due to their

estrogenic activity.[8]

Logical Workflow for Synthesis and Application
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The following diagram illustrates the progression from the starting material, 2-Methyl-2-
octanol, to the synthesis of its derivatives and their subsequent application in biological

assays.

2-Methyl-2-octanol
(Starting Material)

Synthesis of
4-(1,1-Dimethylheptyl)phenol Derivatives

Friedel-Crafts Alkylation (conceptual)

Biological Assays

Test Compound

Evaluation of Estrogenic Activity

Data Analysis

Click to download full resolution via product page

Figure 1: Synthetic and Application Workflow.

Biological Activity of Derivatives
Derivatives of 2-Methyl-2-octanol, specifically alkylphenols like 4-octylphenol and 4-

nonylphenol, have been identified as xenoestrogens.[8] These compounds can mimic the

effects of endogenous estrogens, such as 17β-estradiol, by interacting with estrogen receptors.

[8]

Estrogenic Signaling Pathways
Alkylphenols can exert their estrogenic effects through multiple signaling pathways. They can

act as agonists for the nuclear estrogen receptor (ER), leading to the regulation of gene

expression.[8] Additionally, they can trigger rapid, non-genomic signaling through G protein-

coupled estrogen receptor 1 (GPER).[9]
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Figure 2: Estrogenic Signaling Pathways of Alkylphenols.

Experimental Protocols
Synthesis of 4-(1,1-dimethylheptyl)phenol (Conceptual)
While a specific detailed protocol for the synthesis of 4-(1,1-dimethylheptyl)phenol from 2-
Methyl-2-octanol is not readily available in the searched literature, the general approach

involves a Friedel-Crafts alkylation of phenol. The following is a conceptual protocol based on

standard organic chemistry principles.

Materials:

2-Methyl-2-octanol
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Phenol

Lewis acid catalyst (e.g., AlCl₃, BF₃) or strong protic acid (e.g., H₂SO₄)

Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

Sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Apparatus for reflux and distillation

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and

dropping funnel, dissolve phenol in the anhydrous solvent under an inert atmosphere (e.g.,

nitrogen).

Cool the mixture in an ice bath and slowly add the Lewis acid catalyst.

Add 2-Methyl-2-octanol dropwise to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Heat the mixture to reflux for several hours, monitoring the reaction progress by

TLC.

Upon completion, cool the reaction mixture and quench it by carefully pouring it over ice

water.

Separate the organic layer and wash it sequentially with water, sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b126132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by vacuum distillation or column chromatography to obtain 4-(1,1-

dimethylheptyl)phenol.

Vitellogenin Induction Assay in Rainbow Trout
Hepatocytes
This protocol is a composite based on established methods for assessing the estrogenicity of

compounds by measuring the induction of vitellogenin (Vg), an egg yolk precursor protein, in

fish liver cells.[10][11][12]

Materials:

Primary hepatocytes isolated from rainbow trout (Oncorhynchus mykiss)

Cell culture medium (e.g., Hank's medium, phenol-red free) supplemented with HEPES,

sodium bicarbonate, and bovine serum albumin.[10]

Trout serum[10]

17β-estradiol (positive control)

Test compound (e.g., 4-(1,1-Dimethylheptyl)phenol Diethoxylate)

Multi-well cell culture plates

Vitellogenin ELISA kit specific for rainbow trout[13]

Procedure:

Cell Culture: Isolate primary hepatocytes from rainbow trout liver using a two-step

collagenase perfusion method.[14] Plate the cells in multi-well plates and allow them to

attach overnight.

Exposure: Prepare a range of concentrations of the test compound and the positive control

(17β-estradiol) in the culture medium. Remove the plating medium from the cells and replace

it with the medium containing the test compounds.

Incubation: Incubate the cells for a period of 48 to 96 hours.[10]
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Sample Collection: After incubation, collect both the culture medium and the cell lysate.

Quantification of Vitellogenin: Measure the concentration of vitellogenin in the collected

samples using a rainbow trout-specific competitive ELISA kit.[13] Follow the manufacturer's

instructions for the assay.

Data Analysis: Construct dose-response curves for the test compound and the positive

control. Determine the EC50 (half-maximal effective concentration) for vitellogenin induction

to assess the estrogenic potency of the test compound relative to 17β-estradiol.

Isolate Rainbow Trout
Hepatocytes

Plate Cells in
Multi-well Plates

Expose Cells to
Test Compound & Controls

Incubate for 48-96h

Collect Medium
and Cell Lysate

Quantify Vitellogenin
by ELISA

Analyze Data
(Dose-Response Curves, EC50)
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Figure 3: Experimental Workflow for Vitellogenin Induction Assay.

Safety Information
2-Methyl-2-octanol is classified as a flammable liquid and vapor. It causes skin irritation and

serious eye damage.[15] Appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) from the

supplier for complete safety and handling information.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10329509/
https://pubmed.ncbi.nlm.nih.gov/10329509/
https://pubmed.ncbi.nlm.nih.gov/10329509/
https://pubmed.ncbi.nlm.nih.gov/14602523/
https://pubmed.ncbi.nlm.nih.gov/14602523/
https://pubmed.ncbi.nlm.nih.gov/14602523/
https://www.biosense.com/pdfs/RBT-vitellogenin-ELISA.pdf
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2022.1021880/full
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2022.1021880/full
https://www.guidechem.com/msds/628-44-4.html
https://www.benchchem.com/product/b126132#commercial-suppliers-of-2-methyl-2-octanol
https://www.benchchem.com/product/b126132#commercial-suppliers-of-2-methyl-2-octanol
https://www.benchchem.com/product/b126132#commercial-suppliers-of-2-methyl-2-octanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

